Cas no 2757951-23-6 (Tert-butyl 3-hydroxy-4-sulfamoylpyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 3-hydroxy-4-sulfamoylpyrrolidine-1-carboxylate
• CAS No: 2757951-23-6
• MF: C₉H₁₈N₂O₅S
• MW: 266.314621448517
• CID: 6287232
• PubChem ID: 165852426
• Update Time: 2025-05-23

Tert-butyl 3-hydroxy-4-sulfamoylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-hydroxy-4-sulfamoylpyrrolidine-1-carboxylate
• EN300-37104546
• 2757951-23-6
• Tert-butyl 3-hydroxy-4-sulfamoylpyrrolidine-1-carboxylate

• Inchi： 1S/C9H18N2O5S/c1-9(2,3)16-8(13)11-4-6(12)7(5-11)17(10,14)15/h6-7,12H,4-5H2,1-3H3,(H2,10,14,15)
• InChI Key： HGTVULBSDMNHBE-UHFFFAOYSA-N
• SMILES： S(C1CN(C(=O)OC(C)(C)C)CC1O)(N)(=O)=O

Computed Properties

• Exact Mass: 266.09364285g/mol
• Monoisotopic Mass: 266.09364285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 118Ų

Additional information on Tert-butyl 3-hydroxy-4-sulfamoylpyrrolidine-1-carboxylate

Tert-butyl 3-hydroxy-4-sulfamoylpyrrolidine-1-carboxylate (CAS No. 2757951-23-6): A Key Intermediate in Modern Pharmaceutical Synthesis

The compound Tert-butyl 3-hydroxy-4-sulfamoylpyrrolidine-1-carboxylate, identified by its CAS number 2757951-23-6, represents a significant intermediate in the realm of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered attention due to its versatile applications in the synthesis of biologically active agents. The presence of both hydroxyl and sulfamoyl functional groups makes it a valuable precursor for the development of novel therapeutic entities.

In recent years, the pharmaceutical industry has witnessed a surge in the demand for specialized intermediates that can facilitate the rapid and efficient synthesis of complex drug molecules. The Tert-butyl 3-hydroxy-4-sulfamoylpyrrolidine-1-carboxylate intermediate plays a pivotal role in this context, serving as a building block for various pharmacophores. Its structural features enable seamless integration into larger molecular frameworks, thereby streamlining the synthetic pathways for numerous therapeutic agents.

One of the most compelling aspects of this compound is its utility in the development of sulfonamide-based drugs. Sulfonamides are a class of heterocyclic compounds that have demonstrated remarkable efficacy across a wide spectrum of therapeutic applications, including antibacterial, antiviral, and anti-inflammatory treatments. The sulfamoyl group in Tert-butyl 3-hydroxy-4-sulfamoylpyrrolidine-1-carboxylate provides a reactive site that can be further functionalized to introduce additional pharmacological properties.

Recent advancements in medicinal chemistry have highlighted the importance of optimizing synthetic routes to enhance yield and purity. The Tert-butyl 3-hydroxy-4-sulfamoylpyrrolidine-1-carboxylate intermediate has been employed in several high-throughput screening programs to identify novel drug candidates. Its structural versatility allows for modifications that can fine-tune pharmacokinetic and pharmacodynamic profiles, making it an indispensable tool in drug discovery initiatives.

The hydroxyl group in this compound also offers opportunities for further derivatization, enabling the creation of diverse analogues with tailored biological activities. Researchers have leveraged this feature to develop prodrugs and conjugates that enhance drug delivery and bioavailability. Such innovations are particularly relevant in the context of targeted therapies, where precise control over molecular properties is essential.

The synthesis of Tert-butyl 3-hydroxy-4-sulfamoylpyrrolidine-1-carboxylate involves multi-step organic transformations that require meticulous optimization to ensure high regioselectivity and functional group compatibility. Modern synthetic methodologies, including catalytic processes and flow chemistry, have been instrumental in refining these procedures. These advancements not only improve efficiency but also reduce environmental impact, aligning with the growing emphasis on sustainable pharmaceutical practices.

In the realm of drug development, computational chemistry has emerged as a powerful tool for predicting molecular interactions and optimizing lead compounds. The structural data of Tert-butyl 3-hydroxy-4-sulfamoylpyrrolidine-1-carboxylate has been integrated into various computational models to facilitate virtual screening and molecular docking studies. These approaches have accelerated the identification of promising candidates for further experimental validation.

The compound's relevance extends beyond academic research; it has found practical applications in industrial-scale manufacturing processes. Pharmaceutical companies have adopted tailored synthetic routes to produce large quantities of this intermediate while maintaining stringent quality control measures. This ensures that downstream drug formulations meet regulatory standards and exhibit consistent performance.

Future directions in the study of Tert-butyl 3-hydroxy-4-sulfamoylpyrrolidine-1-carboxylate may explore its potential in emerging therapeutic areas such as immunomodulation and neuropharmacology. The sulfonamide core provides a scaffold that can be modified to interact with specific biological targets, offering new avenues for treating complex diseases.

The integration of machine learning and artificial intelligence into drug discovery workflows has further enhanced the utility of intermediates like Tert-butyl 3-hydroxy-4-sulfamoylpyrrolidine-1-carboxylate. Predictive models can now anticipate structural modifications that optimize biological activity, reducing the time and cost associated with traditional trial-and-error approaches.

In conclusion, the compound Tert-butyl 3-hydroxy-4-sulfamoylpyrrolidine-1-carboxylate (CAS No. 2757951-23-6) stands as a cornerstone in modern pharmaceutical synthesis. Its unique structural attributes and functional groups make it an invaluable intermediate for developing innovative therapeutic agents. As research continues to evolve, this compound will undoubtedly play an even more significant role in shaping the future of medicine.